Cas no 847837-50-7 (1-(4-butylphenyl)-2-methylpropan-1-amine)

• Product Name: 1-(4-butylphenyl)-2-methylpropan-1-amine
• CAS No: 847837-50-7
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 3108397
• PubChem ID: 4962700
• Update Time: 2025-06-09

1-(4-butylphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-butylphenyl)-2-methylpropan-1-amine
• EN300-13870
• CS-0234099
• Z94602047
• G36421
• 847837-50-7
• AKOS000250276
• AKOS017276352

• Inchi： 1S/C14H23N/c1-4-5-6-12-7-9-13(10-8-12)14(15)11(2)3/h7-11,14H,4-6,15H2,1-3H3
• InChI Key： INGQSKTZWKTZJE-UHFFFAOYSA-N
• SMILES： NC(C1C=CC(=CC=1)CCCC)C(C)C

Computed Properties

• Exact Mass: 205.183049738Da
• Monoisotopic Mass: 205.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

1-(4-butylphenyl)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-butylphenyl)-2-methylpropan-1-amine

Professional Introduction to Compound with CAS No. 847837-50-7 and Product Name: 1-(4-butylphenyl)-2-methylpropan-1-amine

The compound with the CAS number 847837-50-7 and the product name 1-(4-butylphenyl)-2-methylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure of 1-(4-butylphenyl)-2-methylpropan-1-amine consists of a phenyl ring substituted with a butyl group at the fourth position and an amine functional group attached to a secondary butyl chain. This configuration imparts distinct physicochemical properties that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that exhibit high selectivity and efficacy in targeting various biological pathways. The 1-(4-butylphenyl)-2-methylpropan-1-amine molecule has been studied for its potential role in modulating enzymatic activities and receptor interactions. Specifically, its structural features suggest that it may interact with proteins involved in metabolic pathways, making it a promising candidate for therapeutic intervention in conditions such as metabolic disorders and inflammation.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for further derivatization. Researchers have leveraged the versatility of the 1-(4-butylphenyl)-2-methylpropan-1-amine core structure to develop analogs with enhanced pharmacological properties. For instance, modifications at the amine group or the phenyl ring have been explored to optimize binding affinity and reduce off-target effects. These efforts have led to the identification of several derivatives that show promise in preclinical studies.

The synthesis of 1-(4-butylphenyl)-2-methylpropan-1-amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the Friedel-Crafts alkylation of benzene to introduce the butyl group at the fourth position, followed by nucleophilic substitution to install the amine functionality. The secondary butyl chain is then introduced through subsequent reactions, such as alkylation or reduction reactions. These synthetic routes have been optimized to ensure high yields and purity, making 1-(4-butylphenyl)-2-methylpropan-1-amine a feasible candidate for large-scale production.

Recent advancements in computational chemistry have further facilitated the study of 1-(4-butylphenyl)-2-methylpropan-1-amine. Molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound may exert its effects by competing with endogenous substrates or by allosterically modulating enzyme activity. Such findings are crucial for designing more effective therapeutic agents and for understanding potential side effects.

The pharmacokinetic profile of 1-(4-butylphenyl)-2-methylpropan-1-amine has also been extensively evaluated. In vitro studies have demonstrated that it exhibits moderate solubility in water and lipids, suggesting good bioavailability after oral administration. Additionally, preliminary toxicity assessments indicate that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

One particularly exciting application of 1-(4-butylphenyl)-2-methylpropan-1-amine is in the context of drug repurposing. Given its structural similarity to known pharmacophores, researchers have hypothesized that it may be effective against diseases for which existing treatments are inadequate or limited. For example, studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in chronic inflammation. This approach holds promise for addressing conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future direction of research on 1-(4-butylphenyl)-2-methylpropan-1-amine includes exploring its potential in combination therapies. By pairing this compound with other drugs that target different biological pathways, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, efforts are underway to develop novel delivery systems that could improve the bioavailability and targeted action of 1-(4-butylphenyl)-2-methylpropan-1-amine, thereby maximizing its clinical utility.

In conclusion, 1-(4-butylphenyl)-2-methylpropan-1-amine (CAS No. 847837-50-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a valuable asset in drug development efforts. As research continues to uncover new applications and optimize its therapeutic potential, this compound is poised to play an important role in addressing unmet medical needs.